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Compound of Interest

Compound Name: 2,3,4,5,6-Pentamethylheptane

Cat. No.: B3050641 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

varying solvent properties of dodecane isomers, supported by experimental data and

methodologies.

Dodecane, a C12 alkane with 355 structural isomers, is a non-polar solvent utilized in a variety

of scientific applications, including organic synthesis and drug formulation.[1] While n-

dodecane is the most well-known, its branched isomers exhibit distinct physical and solvent

properties that can be advantageous in specific applications. This guide provides a

comparative analysis of the solvent properties of n-dodecane and several of its branched

isomers, offering insights into how molecular structure influences solvent behavior.

Comparative Analysis of Physicochemical
Properties
The solvent properties of a substance are dictated by its physical and chemical characteristics.

For dodecane isomers, properties such as density, viscosity, polarity (as indicated by the

dielectric constant), and solubility parameters are key determinants of their behavior as

solvents. The following table summarizes available data for n-dodecane and a selection of its

branched isomers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3050641?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Dodecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property n-Dodecane
2,2,4,6,6-
Pentamethylheptan
e (Isododecane)

Mixture of Isomers

Molecular Formula C₁₂H₂₆ C₁₂H₂₆ C₁₂H₂₆

CAS Number 112-40-3 13475-82-6 -

Density (g/mL at

20°C)
~0.749 ~0.751 -

Viscosity (cP at 20°C) ~1.34 Not specified Not specified

Boiling Point (°C) ~216 170-195 -

Dielectric Constant (at

20°C)
~2.014 Not specified Not specified

Hansen Solubility

Parameters (cal/mL)¹/²

   δd (Dispersion) 7.8 Not specified Not specified

   δp (Polar) 0.0 Not specified Not specified

   δh (Hydrogen

Bonding)
0.0 Not specified Not specified

Water Solubility Insoluble Not miscible Not miscible

Note: Data for branched isomers is limited in publicly available literature. The properties of

"isododecane" can vary depending on the specific mixture of isomers. 2,2,4,6,6-

Pentamethylheptane is a common component of commercial isododecane.

The Influence of Isomeric Structure on Solvent
Properties
The degree of branching in dodecane isomers has a significant impact on their physical

properties, which in turn affects their solvent characteristics.
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Boiling Point: Branched isomers generally have lower boiling points than their linear

counterparts. This is attributed to the reduced surface area of more compact, branched

molecules, which leads to weaker van der Waals forces between them.[2] This property is

crucial for applications requiring easy solvent removal.

Viscosity: While specific data for many isomers is scarce, it is generally expected that more

highly branched isomers may exhibit different viscosities compared to the linear n-dodecane.

A study presented viscosity pressure curves for two unspecified dodecane isomers,

indicating that isomeric structure does influence flow behavior under pressure.[3]

Polarity and Solubility: All dodecane isomers are non-polar solvents due to the non-polar

nature of C-C and C-H bonds.[4] They are, therefore, "like" other non-polar substances and

are effective solvents for non-polar solutes, while being immiscible with polar solvents like

water.[4] The subtle differences in the shape and polarizability of branched isomers can lead

to slight variations in their solvating power for specific non-polar compounds. For instance, in

a study on the bioconcentration of dodecane isomers, the highly branched 2,2,4,6,6-

pentamethylheptane showed different behavior in water compared to n-dodecane,

suggesting that branching can influence interactions even in aqueous environments.[5]

Experimental Methodologies for Determining
Solvent Properties
The data presented in this guide is derived from established experimental protocols. Below are

outlines of the methodologies used to determine key solvent properties.

Workflow for Determining Key Solvent Properties
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Experimental Workflow for Solvent Property Determination

Density Measurement Viscosity Measurement Solubility Parameter Determination (Hansen Method)

Measure a known volume of the isomer (e.g., using a pycnometer or graduated cylinder).

Measure the mass of the known volume using an analytical balance.

Calculate density (Mass/Volume).

Use a viscometer (e.g., Ubbelohde or Brookfield type).

Measure the time taken for a specific volume of the isomer to flow through a capillary at a controlled temperature.

Calculate viscosity using the viscometer's calibration constant.

Conduct a series of solubility tests with a range of solutes with known Hansen Solubility Parameters (HSPs).

Observe and record whether the dodecane isomer dissolves each solute.

Determine the center point of the solubility sphere in the 3D Hansen space to find the HSPs of the isomer.

Click to download full resolution via product page

Caption: Workflow for determining density, viscosity, and solubility parameters.

Conclusion
The choice of a dodecane isomer as a solvent can have a significant impact on experimental

outcomes. While all dodecane isomers are non-polar, their degree of branching influences key

physical properties such as boiling point and viscosity. Researchers should consider these

differences when selecting a solvent for a specific application. Although comprehensive

comparative data for all 355 isomers is not readily available, the principles outlined in this guide

can help in making an informed decision based on the desired solvent characteristics. Further

research into the solvent properties of a wider range of dodecane isomers would be beneficial

for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://en.wikipedia.org/wiki/Dodecane
https://docbrown.info/page06/isomers/isom-c10h22.htm
https://docbrown.info/page06/isomers/isom-c10h22.htm
https://docbrown.info/page06/isomers/isom-c10h22.htm
https://docbrown.info/page06/isomers/isom-c10h22.htm
https://www.researchgate.net/figure/Viscosity-pressure-curves-for-two-Isomers-of-Dodecane-40-C_fig4_320071023
https://www.solubilityofthings.com/dodecane
https://pubmed.ncbi.nlm.nih.gov/12137037/
https://pubmed.ncbi.nlm.nih.gov/12137037/
https://www.benchchem.com/product/b3050641#comparative-study-of-the-solvent-properties-of-different-dodecane-isomers
https://www.benchchem.com/product/b3050641#comparative-study-of-the-solvent-properties-of-different-dodecane-isomers
https://www.benchchem.com/product/b3050641#comparative-study-of-the-solvent-properties-of-different-dodecane-isomers
https://www.benchchem.com/product/b3050641#comparative-study-of-the-solvent-properties-of-different-dodecane-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3050641?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

